Cas no 54470-29-0 (1H,3H-NAPHTHO[1,8-CD]PYRAN-1,3-DIONE, 6-(PHENYLTHIO)-)

• Product Name: 1H,3H-NAPHTHO[1,8-CD]PYRAN-1,3-DIONE, 6-(PHENYLTHIO)-
• CAS No: 54470-29-0
• MF: C₁₈H₁₀O₃S
• MW: 306.335203647614
• CID: 3213306
• PubChem ID: 4670609
• Update Time: 2025-04-21

1H,3H-NAPHTHO[1,8-CD]PYRAN-1,3-DIONE, 6-(PHENYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-NAPHTHO[1,8-CD]PYRAN-1,3-DIONE, 6-(PHENYLTHIO)-
• 665-745-1
• AKOS024335729
• 6-(phenylsulfanyl)-1H,3H-benzo[de]isochromene-1,3-dione
• AKJAMPYYZKXELD-UHFFFAOYSA-N
• 4-PHENYLTHIO-1,8-NAPHTHALIC ANHYDRIDE
• 54470-29-0
• SCHEMBL11346047

• Inchi： 1S/C18H10O3S/c19-17-13-8-4-7-12-15(22-11-5-2-1-3-6-11)10-9-14(16(12)13)18(20)21-17/h1-10H
• InChI Key： AKJAMPYYZKXELD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=C2C(=O)OC(C3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 306.03506535Da
• Monoisotopic Mass: 306.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.7Ų